N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,6-dimethoxybenzamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-2,6-dimethoxybenzamide
• InChI: InChI=1S/C25H32N2O5/c1-16(2)12-13-27-18-11-10-17(14-21(18)32-15-25(3,4)24(27)29)26-23(28)22-19(30-5)8-7-9-20(22)31-6/h7-11,14,16H,12-13,15H2,1-6H3,(H,26,28)
• InChI Key: RCZVKESWLZZSND-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=C(C=C2)NC(=O)C3=C(C=CC=C3OC)OC)OCC(C1=O)(C)C
• Molecular Formula: C25H32N2O5
• Molecular Weight: 440.5 g/mol
• CAS No.: 921811-34-9

Description

N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,6-dimethoxybenzamide is a useful research compound. Its molecular formula is C25H32N2O5 and its molecular weight is 440.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Research on related polycyclic systems containing 1,4-benzodiazepine and isoindolinone fragments has led to the synthesis of novel fused pentacyclic systems, demonstrating the interest in exploring complex chemical structures for potential applications (Ukhin et al., 2011).

Pharmacological Applications

• Studies on 1,4-diazepine analogues have identified potent serotonin-3 (5-HT3) receptor antagonists, indicating the role of these structures in developing agents for conditions such as nausea and vomiting associated with chemotherapy (Harada et al., 1995).
• Enantioselective synthesis of metabolites for vasopressin V2 receptor antagonists showcases the importance of stereochemistry in drug development and the potential therapeutic applications of these compounds (Matsubara et al., 2000).

Antibacterial and Anticancer Studies

• Benzoxepine-1,2,3-triazole hybrids have been evaluated for their antibacterial properties against various bacterial strains and cytotoxicity against cancer cell lines, underscoring the antimicrobial and anticancer potential of such compounds (Kuntala et al., 2015).

Chemical Synthesis and Novel Reactions

• Novel one-pot multicomponent reactions for the synthesis of tetrahydrobenzo[b][1,4]oxazepine derivatives have been reported, highlighting the synthetic interest in generating complex heterocyclic frameworks efficiently (Shaabani et al., 2010).